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For Researchers, Scientists, and Drug Development Professionals

Introduction
HDL376, also known as SDZ-HDL 376, is a selective inhibitor of the Scavenger Receptor Class

B Type I (SR-BI). SR-BI plays a crucial role in lipid metabolism, particularly in the reverse

cholesterol transport pathway, by mediating the selective uptake of cholesteryl esters from

high-density lipoprotein (HDL) particles into cells, primarily in the liver and steroidogenic

tissues. Inhibition of SR-BI by HDL376 makes it a valuable research tool for studying lipid

metabolism and a potential therapeutic agent for conditions such as atherosclerotic coronary

artery disease.[1] These application notes provide detailed protocols for the dosage and

administration of HDL376 in rodent models for preclinical research.

Quantitative Data Summary
Due to the limited availability of published in vivo studies specifically detailing HDL376 dosage,

the following table provides formulation information from commercial suppliers. Researchers

should perform dose-response studies to determine the optimal effective and non-toxic dose for

their specific rodent model and experimental endpoint.

Table 1: HDL376 Formulation for In Vivo Rodent Studies
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Parameter Formulation 1 Formulation 2

Vehicle Composition
10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
10% DMSO, 90% Corn oil

Achievable Concentration ≥ 2.5 mg/mL ≥ 2.5 mg/mL

Notes
This formulation is suitable for

general use.

This formulation is

recommended if the

continuous dosing period

exceeds two weeks.

Data sourced from MedChemExpress product information.

Signaling Pathway
The primary mechanism of action of HDL376 is the inhibition of the SR-BI receptor. This

receptor is involved in the selective uptake of lipids from HDL and facilitates reverse cholesterol

transport. By inhibiting SR-BI, HDL376 modulates plasma HDL cholesterol levels and

cholesterol transport.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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